Cas no 89100-95-8 (1-(3-(Cyclooctyloxy)-2-hydroxypropyl)guanidine hemisulfate)

1-(3-(Cyclooctyloxy)-2-hydroxypropyl)guanidine hemisulfate structure
89100-95-8 structure
Product Name:1-(3-(Cyclooctyloxy)-2-hydroxypropyl)guanidine hemisulfate
CAS No:89100-95-8
MF:C24H52N6O8S
MW:584.770085334778
CID:2680326
Update Time:2023-08-07

1-(3-(Cyclooctyloxy)-2-hydroxypropyl)guanidine hemisulfate Chemical and Physical Properties

Names and Identifiers

    • 2-(3-cyclooctyloxy-2-hydroxypropyl)guanidine,sulfuric acid
    • 1-Cyclooctyloxy-3-guanidino-2-propanol sulfate (2:1)
    • 1-(3-(Cyclooctyloxy)-2-hydroxypropyl)guanidine hemisulfate
    • Guanidine, 1-(3-(cyclooctyloxy)-2-hydroxypropyl)-, sulfate (2:1)
    • Guanidine, (3-(cyclooctyloxy)-2-hydroxypropyl)-, sulfate (2:1) (salt)
    • Sulfuric acid--N-[3-(cyclooctyloxy)-2-hydroxypropyl]guanidine (1/2)
    • Inchi: 1S/2C12H25N3O2.H2O4S/c2*13-12(14)15-8-10(16)9-17-11-6-4-2-1-3-5-7-11;1-5(2,3)4/h2*10-11,16H,1-9H2,(H4,13,14,15);(H2,1,2,3,4)
    • InChI Key: RLMCJDGRHVFYHB-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.O(CC(C/N=C(\N)/N)O)C1CCCCCCC1.O(CC(C/N=C(\N)/N)O)C1CCCCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 10
  • Complexity: 303
  • Topological Polar Surface Area: 271

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